NIR-797 isothiocyanate
NIR-797 isothiocyanate
Near-infrared fluorescent dye. Cyanine dye for labeling protein.
Brand Name:
Vulcanchem
CAS No.:
152111-91-6
VCID:
VC0133590
InChI:
InChI=1S/C45H51N3O6S4.Na/c1-44(2)37-16-5-7-18-39(37)47(28-9-11-30-57(49,50)51)41(44)26-20-33-14-13-15-34(43(33)56-36-24-22-35(23-25-36)46-32-55)21-27-42-45(3,4)38-17-6-8-19-40(38)48(42)29-10-12-31-58(52,53)54;/h5-8,16-27H,9-15,28-31H2,1-4H3,(H-,49,50,51,52,53,54);/q;+1/p-1
SMILES:
CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4CCCCS(=O)(=O)[O-])(C)C)CCC3)SC6=CC=C(C=C6)N=C=S)CCCCS(=O)(=O)[O-])C.[Na+]
Molecular Formula:
C45H50N3NaO6S4
Molecular Weight:
880.2 g/mol
NIR-797 isothiocyanate
CAS No.: 152111-91-6
Cat. No.: VC0133590
Molecular Formula: C45H50N3NaO6S4
Molecular Weight: 880.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Near-infrared fluorescent dye. Cyanine dye for labeling protein. |
|---|---|
| CAS No. | 152111-91-6 |
| Molecular Formula | C45H50N3NaO6S4 |
| Molecular Weight | 880.2 g/mol |
| IUPAC Name | sodium;4-[2-[2-[3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium-2-yl]ethenyl]-2-(4-isothiocyanatophenyl)sulfanylcyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]butane-1-sulfonate |
| Standard InChI | InChI=1S/C45H51N3O6S4.Na/c1-44(2)37-16-5-7-18-39(37)47(28-9-11-30-57(49,50)51)41(44)26-20-33-14-13-15-34(43(33)56-36-24-22-35(23-25-36)46-32-55)21-27-42-45(3,4)38-17-6-8-19-40(38)48(42)29-10-12-31-58(52,53)54;/h5-8,16-27H,9-15,28-31H2,1-4H3,(H-,49,50,51,52,53,54);/q;+1/p-1 |
| Standard InChI Key | URQBXUCJHTXMKS-UHFFFAOYSA-M |
| SMILES | CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4CCCCS(=O)(=O)[O-])(C)C)CCC3)SC6=CC=C(C=C6)N=C=S)CCCCS(=O)(=O)[O-])C.[Na+] |
| Canonical SMILES | CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4CCCCS(=O)(=O)[O-])(C)C)CCC3)SC6=CC=C(C=C6)N=C=S)CCCCS(=O)(=O)[O-])C.[Na+] |
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